Cas no 139083-20-8 (tjipanazole G2)

tjipanazole G2 structure
tjipanazole G2 structure
Product Name:tjipanazole G2
CAS No:139083-20-8
MF:C24H22N2O4
MW:402.442486286163
CID:2015421
PubChem ID:146683639
Update Time:2025-04-21

tjipanazole G2 Chemical and Physical Properties

Names and Identifiers

    • tjipanazole G2
    • Tjipanazole G1
    • 27-29H
    • DTXSID901099798
    • 139083-20-8
    • (2R,3R,4S,5S,6S)-2-(11H-indolo[2,3-a]carbazol-12-yl)-6-methyloxane-3,4,5-triol
    • CHEBI:212593
    • (2R,3R,4S,5S,6S)-2-(11H-indolo(2,3-a)carbazol-12-yl)-6-methyloxane-3,4,5-triol
    • Inchi: 1S/C24H22N2O4/c1-12-21(27)22(28)23(29)24(30-12)26-18-9-5-3-7-14(18)16-11-10-15-13-6-2-4-8-17(13)25-19(15)20(16)26/h2-12,21-25,27-29H,1H3
    • InChI Key: WAYQLPDVCJWOAA-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(O)C(N2C3C(=CC=C4C=3NC3C4=CC=CC=3)C3C2=CC=CC=3)O1

Computed Properties

  • Exact Mass: 402.15795719Da
  • Monoisotopic Mass: 402.15795719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.196
  • Topological Polar Surface Area: 90.6Ų
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